Cas no 894996-79-3 (N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 894996-79-3
• MF: C₂₁H₁₉N₅O₃S
• MW: 421.472262620926
• CID: 6237092
• PubChem ID: 135436982
• Update Time: 2025-08-02

N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• G856-6783
• CHEMBL1316644
• AKOS005007761
• F2513-0378
• NCGC00136471-01
• N-(2-ethoxyphenyl)-2-[(7-oxo-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• N-(2-ethoxyphenyl)-2-((7-oxo-5-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• HMS1904A03
• 894996-79-3

• Inchi： 1S/C21H19N5O3S/c1-2-29-17-11-7-6-10-15(17)22-19(28)13-30-21-25-24-20-23-18(27)12-16(26(20)21)14-8-4-3-5-9-14/h3-12H,2,13H2,1H3,(H,22,28)(H,23,24,27)
• InChI Key： OJOFHPPKPCFHBE-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NN=C2NC(C=C(C3C=CC=CC=3)N21)=O

Computed Properties

• Exact Mass: 421.12086066g/mol
• Monoisotopic Mass: 421.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Introduction to N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 894996-79-3)

N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide is a sophisticated chemical compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical research. With a CAS number of 894996-79-3, this compound has garnered attention due to its unique structural features and its potential role in the development of novel therapeutic agents.

The molecular architecture of N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of an ethoxy group at the para position of the phenyl ring enhances its solubility and interaction with biological targets. Additionally, the sulfanyl group attached to the triazolopyrimidine core introduces a polar moiety that can facilitate binding to specific receptors or enzymes.

In recent years, there has been significant interest in the development of heterocyclic compounds for their potential therapeutic applications. The triazolopyrimidine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Research has shown that compounds containing this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a sulfanyl group into this scaffold further expands its pharmacological potential by enhancing its ability to interact with biological targets.

The synthesis of N-(2-ethoxyphenyl)-2-({7-oxo-5-phenyl-7H,8H-1,2,4triazolo4,3- apyrimidin 3 yl}sulfanyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the triazolopyrimidine core through a condensation reaction between appropriate precursors. This intermediate is then functionalized with the sulfanyl group and subsequently coupled with the acetamide moiety. The final step involves introducing the ethoxy group at the phenyl ring through an etherification reaction.

The structural complexity of N-(2 ethoxyphenyl)-2- ({7 oxo 5 phenyl 7H, 8H 1, 2, 4triazolo4, 3- apyrimidin 3- yl}sulfanyl)acetamide necessitates advanced analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy is commonly employed to determine the connectivity and environment of atoms within the molecule. Mass spectrometry provides information about the molecular weight and fragmentation patterns, while X-ray crystallography can be used to elucidate the three-dimensional structure if single crystals are obtained.

The biological activity of N-(2-et hoxypyrenl)-2- ({7- oxo- 5- phenyl- 7H, 8H- 1, 2, 4triazolo4, 3- apyrimidin- 3- ylyl}


















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